Cas no 207611-58-3 (2-bromo-1,1-binaphthyl)

• Product Name: 2-bromo-1,1-binaphthyl
• CAS No: 207611-58-3
• MF: C₂₀H₁₃Br
• MW: 333.221224546433
• CID: 1396097
• PubChem ID: 620109
• Update Time: 2025-04-20

2-bromo-1,1-binaphthyl Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-1,1-BINAPHTHYL
• 2-bromo[1,10]phenanthroline
• 2-bromo-[1,10]phenanthroline
• 2--bromo-1,10--phenanthroline
• 2-bromo-[1,1']dinaphthyl
• 2-bromo-1,1'-binaphtyl
• 2-Bromo-1,10-phenathroline
• 2-Bromo-1,10-phenant
• 2-bromo-1,10-phenanthroline
• 2-bromo-1,1'-binaphthyl
• Naphthalene, 1-(2-bromo-1-naphthyl)-
• A4508
• SCHEMBL369327
• 2-Methylbenzotrifluoride,98%
• MFCD07780173
• 207611-58-3
• LHGMWNNIRQJEBS-UHFFFAOYSA-N
• DB-202887
• 2-bromo-1-naphthalen-1-ylnaphthalene
• 2-bromo-1,1-binaphthyl

• Inchi： 1S/C20H13Br/c21-19-13-12-15-7-2-4-10-17(15)20(19)18-11-5-8-14-6-1-3-9-16(14)18/h1-13H
• InChI Key： LHGMWNNIRQJEBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CC=CC=2C=1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 332.02000
• Monoisotopic Mass: 332.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.3E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 6.42250